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Storage & Handling Specifications

The following table summarizes the key storage conditions for XPhos Pd G3:

Specification Condition

Atmosphere Inert gas (Argon or Nitrogen) [1] [2] [3]

Temperature 2-8°C (store in a refrigerator) [4] [2]

Light Sensitivity Protect from light [4]

Container Keep container tightly closed [1]

Moisture Store in a dry place [1]

Storing under an inert gas is critical because the complex is sensitive to air and oxygen, which can lead to its

decomposition over time [5]. The recommended cool storage temperature helps preserve its long-term

stability [4].
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Proper handling is crucial for working with air-sensitive catalysts like XPhos Pd G3. The following diagram

outlines the key steps for its safe use in a laboratory setting, based on a reported synthesis procedure [3]:

Start Experiment
(Weighing XPhos Pd G3)

Flush reaction vessel
with inert gas (Argon)

Add solvent
(anhydrous & deoxygenated)

Add XPhos Pd G3
under inert counterflow

Proceed with
catalytic reaction

Reaction Complete

Click to download full resolution via product page

Workflow for handling XPhos Pd G3 under an inert atmosphere.

The key precaution is to maintain an inert atmosphere throughout the process [6] [3]. Standard personal

protective equipment (PPE), including gloves and eye protection, should always be worn [1].
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The stringent storage requirements are due to the molecular nature of XPhos Pd G3 as a third-generation

Buchwald precatalyst.

Air and Moisture Stability: While these precatalysts are noted for having reasonable tolerance to
air and moisture compared to earlier generations, they are still sensitive to these conditions [5].

Storage under inert gas minimizes exposure to oxygen and water vapor, preventing the formation of
inactive palladium black or other decomposed species.

Thermal Stability: The complex has a defined melting point of 146-151°C [1] [7] [3], but prolonged
exposure to elevated temperatures can accelerate decomposition. Storage at 2-8°C provides a safety

margin against thermal degradation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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